Cas no 132629-65-3 (3-Benzylfuran-2-carboxylic acid)

• Product Name: 3-Benzylfuran-2-carboxylic acid
• CAS No: 132629-65-3
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 1093953
• PubChem ID: 14866651
• Update Time: 2025-06-07

3-Benzylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzylfuran-2-carboxylic acid
• 3-benzylfuran-2-carboxylicacid
• 2-Furancarboxylic acid, 3-(phenylmethyl)-
• benzylfurancarboxylic acid
• SCHEMBL8823840
• 132629-65-3
• AKOS015906296
• A910952
• 3-benzyl-2-furoic acid
• SB61507

• MDL： MFCD21338951
• Inchi： 1S/C12H10O3/c13-12(14)11-10(6-7-15-11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
• InChI Key： OQQIYNCDVOQDOC-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4Ų

3-Benzylfuran-2-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 3-Benzylfuran-2-carboxylic acid

3-Benzylfuran-2-carboxylic Acid (CAS No. 132629-65-3): An Overview of Its Properties, Applications, and Recent Research

3-Benzylfuran-2-carboxylic acid (CAS No. 132629-65-3) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinctive benzylfuran scaffold, exhibits a range of interesting properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent advancements in the study of 3-Benzylfuran-2-carboxylic acid.

Chemical Structure and Physical Properties

3-Benzylfuran-2-carboxylic acid is a member of the furan carboxylic acids family. Its molecular formula is C₁₂H₁₀O₃, and it has a molecular weight of 198.20 g/mol. The compound features a benzyl group attached to the furan ring at the 3-position and a carboxylic acid group at the 2-position. This unique structural arrangement imparts specific chemical and physical properties to the molecule.

The physical properties of 3-Benzylfuran-2-carboxylic acid include a melting point of approximately 145-147°C and a boiling point that is not readily available due to its high thermal stability. It is slightly soluble in water but shows good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and applications.

Synthesis Methods

The synthesis of 3-Benzylfuran-2-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of benzyl bromide with furan-2-carboxylic acid in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

An alternative approach involves the use of palladium-catalyzed cross-coupling reactions. For instance, the Suzuki coupling reaction between 2-furan carboxylic acid and benzylboronic acid can yield 3-Benzylfuran-2-carboxylic acid. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale synthesis.

Biological Activity and Applications

3-Benzylfuran-2-carboxylic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 3-Benzylfuran-2-carboxylic acid has also demonstrated potential as an antioxidant. Studies have shown that it can scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for developing therapeutic agents against oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Pharmaceutical Research and Development

The pharmaceutical industry has shown increasing interest in compounds like 3-Benzylfuran-2-carboxylic acid. Several preclinical studies have evaluated its efficacy in various disease models. For instance, in animal models of arthritis, treatment with 3-Benzylfuran-2-carboxylic acid resulted in significant reductions in joint swelling and inflammation markers.

Clinical trials are currently underway to further investigate the safety and efficacy of this compound in human subjects. Early results from phase I trials have indicated that 3-Benzylfuran-2-carboxylic acid is well-tolerated with minimal side effects. These findings are encouraging and suggest that it may have therapeutic potential for treating inflammatory conditions.

Recent Research Highlights

A recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of furan carboxylic acids, including 3-Benzylfuran-2-carboxylic acid. The researchers synthesized a series of analogs with modifications at different positions on the furan ring and evaluated their biological activities. They found that substituents at the 5-position significantly enhanced anti-inflammatory activity while maintaining good solubility and metabolic stability.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the mechanism by which 3-Benzylfuran-2-carboxylic acid exerts its anti-inflammatory effects. Using cell-based assays and molecular docking studies, they demonstrated that this compound binds to specific sites on COX enzymes, thereby inhibiting their catalytic activity. This mechanistic insight provides valuable information for optimizing its structure for improved potency.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 3-Benzylfuran-2-carboxylic acid highlights its potential as a lead compound for developing novel therapeutic agents. Its unique chemical structure, combined with its promising biological activities, makes it an attractive target for further investigation. Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

In conclusion, 3-Benzylfuran-2-carboxylic acid (CAS No. 132629-65-3) is a versatile compound with a range of applications in both basic research and drug development. Its anti-inflammatory and antioxidant properties make it a valuable candidate for treating various diseases characterized by inflammation and oxidative stress. As research continues to advance our understanding of this compound's mechanisms of action, we can anticipate exciting developments in its therapeutic applications.